(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O2/c1-3-20-17-11-9-16(10-12-17)18(19)13-8-15-6-4-14(2)5-7-15/h4-13H,3H2,1-2H3/b13-8+
• InChI Key: BLFNMJZPMMPOHK-MDWZMJQESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)C
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol

Description

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one, also known as EMPP, is a chemical compound that has been researched for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is not fully understood. However, it has been suggested that its anti-inflammatory and analgesic effects may be due to its ability to inhibit the production of prostaglandins and cytokines. (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has also been found to bind to metal ions, which may contribute to its use as a fluorescent probe.
Biochemical and Physiological Effects:
(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to have low toxicity and no significant adverse effects on liver and kidney function.

Advantages and Limitations for Lab Experiments

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has several advantages for use in lab experiments. It is easy to synthesize and has low toxicity. However, its fluorescent properties are limited to certain metal ions, which may limit its use as a probe in certain applications.

Future Directions

There are several future directions for research on (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one. One potential area of study is its use as a fluorescent probe for detecting metal ions in biological systems. Another area of research is its potential use as an anti-inflammatory and analgesic agent. Additionally, further studies could investigate the mechanism of action of (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is a chemical compound that has been researched for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one could lead to its use in various scientific fields.

Scientific Research Applications

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.